Cas no 1158751-03-1 (1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid
• CAS No: 1158751-03-1
• MF: C₁₂H₂₁NO₄
• MW: 243.30
• CID: 2679027
• PubChem ID: 63140943
• Update Time: 2024-11-03

1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylic acid
• CS-0162869
• MFCD12406578
• AKOS012442225
• BS-44827
• D80728
• 1-(TERT-BUTOXYCARBONYL)-3-ETHYLPYRROLIDINE-3-CARBOXYLIC ACID
• 1-[(tert-butoxy)carbonyl]-3-ethylpyrrolidine-3-carboxylicacid
• Z1095297788
• 1-(tert-Butoxycarbonyl)-3-ethyl-3-pyrrolidinecarboxylic acid
• EN300-68609
• 1158751-03-1
• 3-ethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H21NO4/c1-5-12(9(14)15)6-7-13(8-12)10(16)17-11(2,3)4/h5-8H2,1-4H3,(H,14,15)
• InChI Key： PZMPMVBJNRCKRV-UHFFFAOYSA-N
• SMILES： C1(C(=O)O)(CC)CN(C(OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų